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Note on WST-3 vs. WST-1: The term "WST-3" is not commonly associated with a commercially
available cell viability reagent. It is presumed that the intended subject of this document is the
widely used WST-1 (Water Soluble Tetrazolium Salt-1) assay, and all subsequent information
pertains to the WST-1 assay.

Introduction

The WST-1 assay is a sensitive and reliable colorimetric method for the quantification of cell
viability, proliferation, and cytotoxicity. The assay's principle lies in the cleavage of the stable
tetrazolium salt WST-1 to a soluble formazan dye by mitochondrial dehydrogenases present in
metabolically active cells. The amount of formazan produced, measured by absorbance, is
directly proportional to the number of viable cells in the culture. A critical parameter influencing
the accuracy and sensitivity of the WST-1 assay is the incubation time with the reagent. This
application note provides a detailed protocol and guidelines for determining the optimal
incubation time for your specific experimental conditions.

Principle of the WST-1 Assay

The core of the WST-1 assay is the enzymatic reduction of the WST-1 tetrazolium salt. In viable
cells, mitochondrial dehydrogenases, as part of the respiratory chain, cleave the WST-1
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molecule. This reaction, facilitated by an electron coupling reagent, results in the formation of a
water-soluble formazan dye. The intensity of the resulting color, which can be quantified using
a spectrophotometer or a microplate reader, directly correlates with the number of metabolically

active cells.
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Mitochondrial Reduction Formazan Dye
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WST-1 (Tetrazolium Salt) Enters Cell
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Seed cellsina
96-well plate

Incubate cells for
24-96 hours

Add 10 pl of
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Measure absorbance at
420-480 nm at multiple
time points (0.5-4h)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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